molecular formula C18H22O3 B14486074 2-{2-[(2-Phenylpropan-2-yl)peroxy]propan-2-yl}phenol CAS No. 65270-80-6

2-{2-[(2-Phenylpropan-2-yl)peroxy]propan-2-yl}phenol

Cat. No.: B14486074
CAS No.: 65270-80-6
M. Wt: 286.4 g/mol
InChI Key: BNXMTXMTSMJEIV-UHFFFAOYSA-N
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Description

2-{2-[(2-Phenylpropan-2-yl)peroxy]propan-2-yl}phenol is an organic compound known for its unique structure and properties. It is a derivative of phenol and contains a peroxy group, making it a valuable compound in various chemical reactions and industrial applications.

Chemical Reactions Analysis

Types of Reactions

2-{2-[(2-Phenylpropan-2-yl)peroxy]propan-2-yl}phenol undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

2-{2-[(2-Phenylpropan-2-yl)peroxy]propan-2-yl}phenol has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of 2-{2-[(2-Phenylpropan-2-yl)peroxy]propan-2-yl}phenol involves the generation of free radicals from the peroxy group. These radicals can initiate various chemical reactions, including polymerization and oxidation. The phenolic group can also interact with biological molecules, potentially exerting antioxidant effects .

Properties

CAS No.

65270-80-6

Molecular Formula

C18H22O3

Molecular Weight

286.4 g/mol

IUPAC Name

2-[2-(2-phenylpropan-2-ylperoxy)propan-2-yl]phenol

InChI

InChI=1S/C18H22O3/c1-17(2,14-10-6-5-7-11-14)20-21-18(3,4)15-12-8-9-13-16(15)19/h5-13,19H,1-4H3

InChI Key

BNXMTXMTSMJEIV-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1=CC=CC=C1)OOC(C)(C)C2=CC=CC=C2O

Origin of Product

United States

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